2-Aminobenzoxazole
Cat. No. B146116
M. Wt: 134.14 g/mol
InChI Key: JPBLHOJFMBOCAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
C1=CN2CCCNC2CCC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH2:30]1[O:31][CH2:32][CH2:33][CH2:34]1.[CH3:40][O:41][CH2:42][CH2:43][O:44][CH3:45].[CH3:46][CH2:47][N:48]([CH2:49][CH3:50])[CH2:51][CH3:52].[Cl:1][c:2]1[o:3][c:4]2[c:5]([n:6]1)[cH:7][cH:8][cH:9][cH:10]2.[H-:28].[K+:11].[K+:12].[N:17]12[CH2:18][CH2:19][CH2:20][NH:21][CH:22]1[CH2:23][CH2:24][CH2:25][CH:26]=[CH:27]2.[Na+:29].[O-:13][C:14]([O-:15])=[O:16].[O:35]=[CH:36][N:37]([CH3:38])[CH3:39]>>[c:2]1([NH2:17])[o:3][c:4]2[c:5]([n:6]1)[cH:7][cH:8][cH:9][cH:10]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COCCOC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN(CC)CC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1nc2ccccc2o1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
C1=CN2CCCNC2CCC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1=CN2CCCNC2CCC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1nc2ccccc2o1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
